Cas no 1267182-33-1 ({5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol)
{5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1610210
- {5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol
- 1267182-33-1
- {5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol
-
- Inchi: 1S/C12H15N3O/c1-9-5-3-4-6-11(9)7-15-10(2)12(8-16)13-14-15/h3-6,16H,7-8H2,1-2H3
- InChI Key: BUDVUALVOUQOLC-UHFFFAOYSA-N
- SMILES: OCC1=C(C)N(CC2C=CC=CC=2C)N=N1
Computed Properties
- Exact Mass: 217.121512110g/mol
- Monoisotopic Mass: 217.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 50.9Ų
{5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1610210-0.05g |
{5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
1267182-33-1 | 0.05g |
$1200.0 | 2023-06-04 | ||
| Enamine | EN300-1610210-0.1g |
{5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
1267182-33-1 | 0.1g |
$1257.0 | 2023-06-04 | ||
| Enamine | EN300-1610210-0.25g |
{5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
1267182-33-1 | 0.25g |
$1315.0 | 2023-06-04 | ||
| Enamine | EN300-1610210-0.5g |
{5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
1267182-33-1 | 0.5g |
$1372.0 | 2023-06-04 | ||
| Enamine | EN300-1610210-1.0g |
{5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
1267182-33-1 | 1g |
$1429.0 | 2023-06-04 | ||
| Enamine | EN300-1610210-2.5g |
{5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
1267182-33-1 | 2.5g |
$2800.0 | 2023-06-04 | ||
| Enamine | EN300-1610210-5.0g |
{5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
1267182-33-1 | 5g |
$4143.0 | 2023-06-04 | ||
| Enamine | EN300-1610210-10.0g |
{5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
1267182-33-1 | 10g |
$6144.0 | 2023-06-04 | ||
| Enamine | EN300-1610210-50mg |
{5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
1267182-33-1 | 50mg |
$1200.0 | 2023-09-23 | ||
| Enamine | EN300-1610210-100mg |
{5-methyl-1-[(2-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol |
1267182-33-1 | 100mg |
$1257.0 | 2023-09-23 |
{5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on {5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol
Introduction to {5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol (CAS No. 1267182-33-1)
{5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol} is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1267182-33-1, features a triazolyl moiety linked to a phenyl ring substituted with a methyl group, and an alcohol functional group at the terminal position. The unique arrangement of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.
The molecular framework of {5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol consists of a benzene ring with an attached methyl group at the ortho position relative to the triazole ring. This substitution pattern enhances the compound's reactivity and interaction with biological targets, making it a promising candidate for further derivatization and functionalization. The presence of the hydroxyl group at the terminal position further extends its utility as a building block in synthetic chemistry.
Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in drug discovery. The triazolyl ring in {5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol is known for its ability to modulate biological pathways by serving as a scaffold for various pharmacophores. This compound's structural features align well with the criteria for designing molecules that can interact with enzymes and receptors in a targeted manner.
In vitro studies have demonstrated that derivatives of this compound exhibit potential bioactivity across multiple therapeutic areas. For instance, modifications to the phenyl ring and the triazolyl moiety have shown promise in inhibiting certain kinases and other enzymes implicated in inflammatory and oncological conditions. The alcohol functionality also provides a site for further chemical manipulation, allowing for the introduction of additional pharmacological groups that can enhance binding affinity and selectivity.
The synthesis of {5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol involves multi-step organic reactions that showcase the expertise required in modern synthetic chemistry. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazole ring. Subsequent steps include functional group transformations such as alkylation and hydroxylation to achieve the desired molecular architecture. These synthetic strategies highlight the compound's complexity and the meticulous planning involved in its preparation.
The pharmacokinetic properties of this compound are also of considerable interest. Studies indicate that modifications to its structure can influence its solubility, metabolic stability, and distribution within biological systems. These factors are critical for determining its suitability as an active pharmaceutical ingredient (API) in drug formulations. Researchers are exploring various derivatives to optimize these properties while maintaining or enhancing bioactivity.
One notable application of {5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol is in the development of small molecule inhibitors for neurological disorders. The triazolyl scaffold has been shown to interact with receptors and ion channels involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. By leveraging its structural versatility, scientists aim to design molecules that can modulate these pathways effectively.
Another area where this compound shows promise is in antiviral research. The ability of its heterocyclic core to interfere with viral replication mechanisms makes it an attractive candidate for further investigation. Researchers are particularly interested in how variations around the triazole ring can enhance antiviral activity while minimizing side effects.
The role of computational chemistry in studying {5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-y lmethanol} cannot be overstated. Molecular modeling techniques allow scientists to predict how this compound will behave in different environments and how it might interact with biological targets at an atomic level. These predictions guide experimental design and help streamline the drug discovery process.
In conclusion, {5-methyl-1-(2-methylphenyl)methyl -1H - 1 , 2 , 3 - tri az ol - 4 - y l } methanol (CAS No . 1267182 - 33 - 1 ) is a structurally intriguing compound with significant potential in pharmaceutical applications . Its unique combination of functional groups makes it a versatile intermediate for synthesizing novel therapeutic agents . Ongoing research continues to uncover new possibilities for this molecule , underscoring its importance as a subject of study in modern medicinal chemistry .
1267182-33-1 ({5-methyl-1-(2-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)